N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H21NO4/c1-3-22-11-12-23-17-6-4-5-15(13-17)19-18(20)14-7-9-16(21-2)10-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,19,20)
• InChI Key: IJSDPXIJHVXPRI-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)OC

Description

N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide, also known as EPPM, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. EPPM is a small molecule that can be synthesized in the laboratory using a relatively simple method. In

Mechanism of Action

The mechanism of action of N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide involves its ability to bind to specific sites on proteins and interfere with their interactions. This compound binds to the SH2 domain of STAT3 and the ATP-binding site of CK2, inhibiting their activity and downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit cell growth and induce apoptosis in cancer cells, reduce inflammation in animal models of arthritis, and improve cognitive function in a mouse model of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation is the lack of information on its pharmacokinetics and toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide in scientific research. One direction is the development of more potent and selective analogs of this compound for use in drug discovery. Another direction is the investigation of its therapeutic potential in various diseases such as cancer, inflammation, and neurodegenerative diseases. Additionally, the development of new methods for the delivery of this compound to specific tissues or cells may expand its use in various experimental settings.
Conclusion:
In conclusion, this compound is a small molecule that has gained significant attention in scientific research due to its ability to modulate protein-protein interactions. Its relatively simple synthesis method and various scientific research applications make it a promising compound for further investigation. However, more research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential limitations in lab experiments.

Synthesis Methods

The synthesis of N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with 3-(2-ethoxyethoxy)aniline in the presence of a base such as triethylamine. The reaction produces this compound as a white solid, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-[3-(2-ethoxyethoxy)phenyl]-4-methoxybenzamide has been found to have various scientific research applications due to its ability to modulate protein-protein interactions. It has been shown to inhibit the interaction between the transcription factor STAT3 and its binding partner, which is involved in the regulation of cell growth and survival. This compound has also been found to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell cycle regulation and DNA repair.